2-Chloro-3-methoxyquinoxaline

• IUPAC Name: 2-chloro-3-methoxyquinoxaline
• InChI: InChI=1S/C9H7ClN2O/c1-13-9-8(10)11-6-4-2-3-5-7(6)12-9/h2-5H,1H3
• InChI Key: TTXKLKHPMYZIAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC2=CC=CC=C2N=C1Cl
• Molecular Formula: C9H7ClN2O
• DSSTOX Substance ID: DTXSID30603846
• Molecular Weight: 194.62 g/mol
• CAS RN: 32998-25-7

Description

2-Chloro-3-methoxyquinoxaline is a heterocyclic compound with the molecular formula C9H7ClN2O and a molecular weight of 194.62. It is a derivative of quinoxaline, a class of N-heterocyclic compounds that are important biological agents.

Synthesis Analysis

The synthesis of quinoxaline derivatives, including 2-Chloro-3-methoxyquinoxaline, has been extensively studied. A common method to derive quinoxaline is the condensation reaction between ortho phenylenediamine and dicarbonyl compounds. This procedure requires a high temperature, a strong acid catalyst, and long hours of heating.

Molecular Structure Analysis

The molecular structure of 2-Chloro-3-methoxyquinoxaline consists of a quinoxaline core, which is a bicyclic compound having fused benzene and pyrazine rings. It also contains a chloro group and a methoxy group attached to the quinoxaline core.

Chemical Reactions Analysis

Quinoxalines, including 2-Chloro-3-methoxyquinoxaline, have been the subject of numerous synthetic routes developed by researchers, with a prime focus on green chemistry and cost-effective methods. These synthetic routes have been used to prepare quinoxaline and its derivatives for various applications.

Physical And Chemical Properties Analysis

2-Chloro-3-methoxyquinoxaline is a compound with a molecular weight of 194.62. More detailed physical and chemical properties were not found in the search results.

Scientific Research Applications

Antimicrobial Activity

“2-Chloro-3-methoxyquinoxaline” has been researched for its potential in antimicrobial activity. .

Chemical Moiety in Drug Design

Quinoxaline derivatives, including “2-Chloro-3-methoxyquinoxaline”, are important chemical moieties in drug design due to their wide range of biological activities. .

Biological Applications

The broad biological applications of quinoxaline derivatives have made them a subject of interest in scientific research. .

Q & A

Q1: What makes 2-chloro-3-methoxyquinoxaline a suitable starting material for the synthesis of furo/thieno[2,3-b]quinoxaline derivatives?

A1: The structure of 2-chloro-3-methoxyquinoxaline possesses key features that make it amenable to the reported three-step synthetic approach:

• Presence of the 2-chloro substituent: This chlorine atom acts as a leaving group, enabling the initial Sonogashira coupling reaction with terminal alkynes. This reaction introduces the phenylethynyl side chain, crucial for the subsequent cyclization step. []
• The 3-methoxy group: This group plays a dual role. First, it contributes to the molecule's reactivity by activating the adjacent carbon towards the Sonogashira coupling. Second, depending on the reaction conditions, it can be transformed into a hydroxyl group, paving the way for the formation of the furan ring in furo[2,3-b]quinoxaline derivatives. []
• The quinoxaline core: This core structure remains intact throughout the synthetic sequence, providing the scaffold for the final furo/thieno[2,3-b]quinoxaline products. []

Q2: How does the choice of 2-chloro-3-methoxyquinoxaline as a starting material influence the diversity of attainable furo/thieno[2,3-b]quinoxaline derivatives?

A2: The synthetic route employed allows for the introduction of diversity at two key positions of the final furo/thieno[2,3-b]quinoxaline products:

• The 3-position: This position is diversified through the initial Sonogashira coupling reaction with various terminal alkynes. This step dictates the substituent attached to the furan/thiophene ring of the final product. []
• The 2-phenyl group: The iodine atom introduced during the iodocyclization step serves as a handle for further functionalization through palladium-catalyzed cross-coupling reactions (Sonogashira, Suzuki, and Heck). This versatility allows for the installation of a diverse array of substituents on the 2-phenyl group. []